Cas no 2171893-70-0 (Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate)

• Product Name: Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate
• CAS No: 2171893-70-0
• MF: C₁₃H₂₂O₃S
• MW: 258.376983165741
• CID: 5566357
• PubChem ID: 165595633
• Update Time: 2025-07-15

Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171893-70-0
• methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate
• EN300-1633108
• Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate

• Inchi： 1S/C13H22O3S/c1-16-11(14)12(5-3-2-4-6-12)13(15)7-9-17-10-8-13/h15H,2-10H2,1H3
• InChI Key： JSIOPYVJXOWORT-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(C(=O)OC)CCCCC1)O

Computed Properties

• Exact Mass: 258.12896573g/mol
• Monoisotopic Mass: 258.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.8Ų

Additional information on Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate

Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate (CAS No. 2171893-70-0): A Comprehensive Overview

Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate, identified by its CAS number 2171893-70-0, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a cyclohexane core substituted with a thiazole ring and a hydroxyl group, has garnered attention due to its potential pharmacological properties and structural features that make it a valuable candidate for further study.

The structure of Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate is characterized by a cyclohexane ring linked to a thiazole moiety through an ethylene bridge. The presence of the hydroxyl group on the thiazole ring introduces polarity and reactivity, making this compound a versatile scaffold for drug design. The carboxylate ester at the other end of the molecule further enhances its potential utility in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing thiazole rings, due to their wide range of biological activities. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. The compound Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate combines these features with the stability and flexibility provided by the cyclohexane ring, making it an intriguing candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of new therapeutic agents. The hydroxyl group on the thiazole ring can be modified in various ways to optimize its pharmacokinetic and pharmacodynamic properties. For instance, it can be used to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. Additionally, the carboxylate ester can be hydrolyzed to release a free carboxylic acid group, which may be beneficial for drug delivery systems.

Recent studies have demonstrated the importance of structural diversity in drug discovery. Compounds like Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate that incorporate multiple functional groups offer a rich palette of possibilities for medicinal chemists. By systematically modifying different parts of the molecule, researchers can fine-tune its properties to achieve desired biological effects. This approach has been successful in identifying novel drugs that target complex diseases.

The synthesis of Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate involves several key steps that highlight its synthetic accessibility. The starting materials are readily available, and the reaction conditions are mild enough to preserve functional groups during the synthesis. This makes it an attractive candidate for large-scale production if needed. Furthermore, the presence of multiple chiral centers in the molecule allows for the preparation of enantiomerically pure forms, which is crucial for many pharmaceutical applications.

In conclusion, Methyl 1-(4-hydroxythian-4-yl)cyclohexane-1-carboxylate (CAS No. 2171893-70-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an excellent candidate for further development as a therapeutic agent. As research in heterocyclic chemistry continues to advance, compounds like this one will play an increasingly important role in drug discovery and development.